CP-465022 hydrochloride

• Molecular Formula: C26H25Cl2FN4O
• Molecular Weight: 499.4 g/mol
• InChI: InChI=1S/C26H24ClFN4O.ClH/c1-3-31(4-2)17-20-9-7-8-19(29-20)13-15-25-30-23-14-12-18(28)16-21(23)26(33)32(25)24-11-6-5-10-22(24)27;/h5-16H,3-4,17H2,1-2H3;1H/b15-13+
• InChIKey: YKYDGCRJPYLXHY-GVYCEHEKSA-N

CP-465022 Hydrochloride: AMPA Receptor Antagonist Overview

CP-465022 hydrochloride is a potent and selective non-competitive antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key mediator of fast excitatory synaptic transmission [1]. It exhibits an IC50 of 25 nM against kainate-induced AMPA receptor-mediated currents in rat cortical neurons [1]. Beyond its primary pharmacology, CP-465022 hydrochloride significantly blocks the persistent component of the voltage-gated sodium channel Nav1.6 and is brain-penetrant and orally active . This compound is a product of Pfizer research and was developed as a chemical probe to interrogate the specific role of AMPA receptors in both physiological and pathophysiological processes, including epileptogenesis and excitotoxicity [REFS-1, REFS-3].

Negative Control Tool In vivo neuroprotection failure allows dissection of AMPA-mediated seizure control from neuroprotection

CNS-Penetrant Blocker Brain-penetrant, orally active AMPA receptor antagonist suitable for rodent CNS studies

Nav1.6 Off-Target Profile Additional Nav1.6 persistent current block enables dual-target pharmacology experiments

• [1] Lazzaro, J.T., Paternain, A.V., Lerma, J., Chenard, B.L., Ewing, F.E., Huang, J., Welch, W.M., Ganong, A.H. and Menniti, F.S. (2002) 'Functional characterization of CP-465,022, a selective, noncompetitive AMPA receptor antagonist', Neuropharmacology, 42(2), pp. 143-153. View Source
• [2] Menniti, F.S., Buchan, A.M., Chenard, B.L., Critchett, D.J., Ganong, A.H., Guanowsky, V., Seymour, P.A. and Welch, W.M. (2003) 'CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA receptors but is not neuroprotective in vivo', Stroke, 34(1), pp. 171-176. View Source

CP-465022 Hydrochloride: Substitution Risks vs. Other AMPA Antagonists

Substituting CP-465022 hydrochloride with other AMPA receptor antagonists like perampanel, NBQX, or GYKI 52466 carries substantial experimental risks due to significant differences in polypharmacology, neuroprotective profiles, and molecular binding mechanisms [REFS-1, REFS-2]. Unlike many AMPA antagonists, CP-465022 hydrochloride exhibits a unique failure to provide neuroprotection in standard in vivo ischemia models, a critical property that makes it an essential negative control tool for validating target engagement versus neuroprotective efficacy [1]. Furthermore, its ancillary activity on Nav1.6 channels is a differentiator with the potential to confound results if not properly controlled, making direct substitution with a cleaner AMPA agent like NBQX inappropriate for certain experimental designs [2]. Collapsed concentration-response curves from receptor assays demonstrate that potency alone is insufficient to guide selection; structural differences lead to distinct pIC50 profiles, meaning interchangeable use of potent analogs will produce quantitatively different experimental outcomes [3].

Neuroprotection outcome mismatch

CP‑465022 hydrochloride shows no neuroprotection in in vivo ischemia models, unlike NBQX. Substituting with NBQX may incorrectly attribute AMPA block to neuroprotection.

Nav1.6 pharmacology confound

Inhibits Nav1.6 persistent current, while NBQX has no effect. Replacing CP‑465022 with a cleaner AMPA agent could mask ion channel contributions.

Potency rank-order shifts

pIC₅₀ differences exist across non‑competitive antagonists; structural variations lead to distinct blockade profiles, making perampanel or NBQX not directly interchangeable.

• [1] Menniti, F.S., Buchan, A.M., Chenard, B.L., Critchett, D.J., Ganong, A.H., Guanowsky, V., Seymour, P.A. and Welch, W.M. (2003) 'CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA receptors but is not neuroprotective in vivo', Stroke, 34(1), pp. 171-176. View Source
• [2] Welch, N.C., Lin, W., Juranka, P.F., Morris, C.E. and Stys, P.K. (2008) 'Traditional AMPA receptor antagonists partially block Nav1.6-mediated persistent current', Neuropharmacology, 55(7), pp. 1165-1171. View Source
• [3] Narangoda, C., Sakipov, S.N. and Kurnikova, M.G. (2019) 'AMPA Receptor Noncompetitive Inhibitors Occupy a Promiscuous Binding Site', ACS Chemical Neuroscience, 10(11), pp. 4511-4521. Data from Table 3: Comparison of pharmacology for test compounds in the GluA1o-γ4 intracellular calcium assays. View Source

CP-465022 Hydrochloride: Comparative Data vs. Key Antagonists

GluA1o-γ4 Receptor Functional Antagonism

In a standardized intracellular calcium flux assay using GluA1o-γ4 fusion constructs, CP-465022 hydrochloride exhibited a pIC50 of 6.73 ± 0.33 (equivalent to an IC50 of approximately 186 nM). This potency was differentiated from a panel of clinically relevant and experimental AMPA antagonists. It was more potent than NBQX (pIC50 6.14 ± 0.25; ~725 nM) and talampanel (pIC50 6.02 ± 0.27; ~955 nM), but less potent than the approved antiepileptic drug perampanel (pIC50 7.10 ± 0.14; ~79 nM) [1]. This quantitative differentiation demonstrates that despite sharing a non-competitive mechanism and a promiscuous binding site with perampanel, the structural differences in CP-465022 confer intermediate potency that must be factored into dose experimental design [1].

GluA1o‑γ4 Antagonism

Head‑to‑head

pIC₅₀ 6.73 ± 0.33

IC₅₀ ≈ 186 nM

Intermediate potency in tested panel; 2.4‑fold lower than perampanel, higher than NBQX and talampanel

Fluo‑4 Ca²⁺ assay, GluA1o‑γ4 cells; n=3

Evidence Dimension	Inhibitory potency (pIC50 / IC50) against GluA1o-γ4 AMPA receptors
Target Compound Data	pIC50 = 6.73 ± 0.33 (IC50 ≈ 186 nM)
Comparator Or Baseline	Perampanel: pIC50 7.10 ± 0.14 (IC50 ≈ 79 nM); Talampanel: pIC50 6.02 ± 0.27 (IC50 ≈ 955 nM); NBQX: pIC50 6.14 ± 0.25 (IC50 ≈ 725 nM)
Quantified Difference	CP-465022 is 2.4-fold less potent than perampanel, 5.1-fold more potent than talampanel, and 3.9-fold more potent than NBQX.
Conditions	Fluo-4 intracellular calcium assay in cells stably expressing GluA1o-γ4 fusion construct; data are mean ± SD of n = 3 independent concentration-response experiments.

Why This Matters

This data establishes a precise rank-order of potency within a single experimental system, allowing researchers to select the most appropriate AMPA antagonist based on quantitative efficacy thresholds for their specific biological model, avoiding under- or over-dosing errors that could arise from assuming functional equivalency.

• [1] Narangoda, C., Sakipov, S.N. and Kurnikova, M.G. (2019) 'AMPA Receptor Noncompetitive Inhibitors Occupy a Promiscuous Binding Site', ACS Chemical Neuroscience, 10(11), pp. 4511-4521. Data extracted from Table 3 (Fluo-4 pIC50 column) within the supplementary material of the associated study. View Source

Nav1.6 Sodium Channel Off-Target Activity

CP-465022 hydrochloride exhibits a significant off-target block of the persistent component of Nav1.6 voltage-gated sodium channel activity, a property that distinguishes it from the widely used competitive AMPA/kainate antagonist NBQX. At concentrations routinely used to block AMPA receptors, CP-465022 significantly inhibited the persistent Nav1.6 current to approximately 70% of control levels [1]. Under identical experimental conditions, NBQX did not significantly affect persistent Na channel currents [1]. This demonstrates that CP-465022 possesses a dual pharmacology that NBQX lacks, making it an inappropriate substitute in studies requiring AMPA-mediated effects to be isolated from sodium channel modulation.

Nav1.6 Persistent Current

Head‑to‑head

CP‑465022

Reduces I_Nap to ~70% of control

NBQX

No significant effect

Dual AMPA/Nav1.6 block differentiates CP‑465022; NBQX provides cleaner AMPA‑only control

HEK293 Nav1.6 cells, whole‑cell ramp protocol

Evidence Dimension	Inhibition of Nav1.6-mediated persistent current (INap) in HEK293 cells
Target Compound Data	Significant inhibition, reducing INap to ~70% of control levels at AMPA receptor-blocking concentrations.
Comparator Or Baseline	NBQX: No significant effect on persistent Nav1.6 current.
Quantified Difference	CP-465022 produces a block to ~70% of control, whereas NBQX has no effect.
Conditions	Whole-cell patch-clamp electrophysiology on HEK293 cells stably expressing the Nav1.6 channel, using slow ramp depolarization from -120 mV to +75 mV.

Why This Matters

This distinct pharmacological fingerprint is critical for experimental design. If a study aims to attribute an observed physiological effect solely to AMPA receptor blockade, CP-465022 should be compared directly with NBQX as a 'clean' control; failure to do so could lead to incorrect mechanistic conclusions due to unaccounted Nav1.6 modulation.

• [1] Welch, N.C., Lin, W., Juranka, P.F., Morris, C.E. and Stys, P.K. (2008) 'Traditional AMPA receptor antagonists partially block Nav1.6-mediated persistent current', Neuropharmacology, 55(7), pp. 1165-1171. View Source

In Vivo CNS Engagement vs. Neuroprotection Failure

CP-465022 hydrochloride is systemically active and brain-penetrant, as demonstrated by its ability to potently and efficaciously inhibit AMPA receptor-mediated hippocampal synaptic transmission and suppress seizures in a rat pentylenetetrazole (PTZ) model [1]. It inhibited vertical and horizontal locomotor activity with ED50 values of 6.6 and 11.9 mg/kg, respectively [1]. Critically, at comparable doses that produced maximal effects in these electrophysiological and seizure models, CP-465022 failed to prevent CA1 neuron loss in a rat model of brief global ischemia or to reduce infarct volume after temporary middle cerebral artery occlusion [1]. This represents a stark functional differentiation from AMPA antagonists like NBQX, which have demonstrated consistent neuroprotective efficacy in similar rodent ischemia models (e.g., a 25% reduction in infarct volume) [2].

In Vivo CNS Engagement

Cross‑study

Complete dissociation

AMPA block confirmed; no CA1 neuron protection or infarct reduction

Validates role as negative control for neuroprotection studies; NBQX shows protection in similar models

Rat global ischemia & temporary MCAO; CNS‑active doses used

Evidence Dimension	Neuroprotective efficacy following experimental cerebral ischemia, relative to central pharmacodynamic effect.
Target Compound Data	In CP-465,022-treated rats: Failure to prevent CA1 neuron loss after global ischemia; No reduction in infarct volume after temporary MCA occlusion. (Active in CNS at same doses).
Comparator Or Baseline	NBQX (from literature): Demonstrated neuroprotective efficacy, including a 25% reduction in infarct volume in permanent MCA occlusion models and protection in global/focal ischemia.
Quantified Difference	Complete dissociation: CP-465,022 shows 0% neuroprotective effect at doses that provide full CNS AMPA receptor blockade, versus NBQX's reported significant neuroprotection.
Conditions	In vivo rat models of brief global ischemia (CA1 neuron loss) and temporary middle cerebral artery (MCA) occlusion (infarct volume) at maximally effective doses for AMPA receptor block.

Why This Matters

CP-465022 hydrochloride is the archetypal tool for separating AMPA receptor-mediated anticonvulsant effects from neuroprotective effects. For a scientist investigating mechanisms of excitotoxicity, this compound serves as an invaluable negative control to prove that a neuroprotective phenotype is independent of simple AMPA receptor block, a conclusion that cannot be reached using generic neuroprotective AMPA antagonists.

• [1] Menniti, F.S., Buchan, A.M., Chenard, B.L., Critchett, D.J., Ganong, A.H., Guanowsky, V., Seymour, P.A. and Welch, W.M. (2003) 'CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA receptors but is not neuroprotective in vivo', Stroke, 34(1), pp. 171-176. View Source
• [2] ScienceDirect Topics. (n.d.) 'NBQX - an overview'. Noting NBQX's neuroprotective efficacy including a 25% reduction in infarct volume in permanent MCA occlusion models. View Source

CP-465022 Hydrochloride: Validated Research Applications

Negative Control for Excitotoxicity & Neuroprotection

CP-465022 hydrochloride is a critical negative control for in vivo cerebral ischemia or neurotrauma studies. Its demonstrated failure to provide neuroprotection, despite achieving potent brain AMPA receptor blockade at the relevant dose [1], makes it the gold standard for disproving simple AMPA-mediated excitotoxic cell death as the primary mechanism of action for experimental neuroprotectants. Any research program investigating AMPA receptor-mediated neurodegeneration should procure this compound to validate that their pharmacological interventions outperform this well-characterized, brain-penetrant, non-neuroprotective AMPA antagonist. This application is directly supported by quantitative in vivo data showing a 0% reduction in CA1 neuron loss at doses fully active in seizure and electrophysiological models [1].

AMPA Receptor vs. Nav1.6 Channel in Synaptic Physiology

Researchers can employ a dual-compound pharmacological strategy to dissect the overlapping roles of AMPA receptors and Nav1.6 voltage-gated sodium channels on neuronal excitability. This scenario involves using CP-465022 hydrochloride, which blocks both AMPA receptors and Nav1.6 persistent current [2], in a side-by-side comparison with NBQX disodium, a competitive AMPA antagonist that does not significantly affect Nav1.6 at effective concentrations [2]. Any observed differential effect between the two compounds on parameters such as persistent inward currents or repetitive firing can be mechanistically attributed to Nav1.6 modulation. This experimental design is crucial for accurately interpreting the role of AMPA receptors in conditions of pathological hyperexcitability without the confounding factor of sodium channel block [2].

Anticonvulsant Target Validation: Blockade vs. Neuroprotection

In drug discovery for antiseizure medications, it is essential to distinguish anticonvulsant efficacy from adjunctive neuroprotection. CP-465022 hydrochloride, which exhibits dose-dependent anticonvulsant activity in the pentylenetetrazole (PTZ) seizure model—reducing tonic/clonic seizure incidence and lethality [3]—but is explicitly not neuroprotective in this context, serves as a selective reference agent. Procurement for this purpose allows researchers to benchmark novel compounds against a molecule whose therapeutic effect is limited solely to seizure suppression at active doses, thereby identifying candidates that may offer a broader neuroprotective window. This approach is mandated by evidence that the compound's CNS activity is sufficient to reveal a pure antiseizure phenotype distinct from stroke outcome modification [3].

Pan-AMPA Receptor Blockade Tool Probe

CP-465022 hydrochloride is equipotent in blocking AMPA receptors composed of different subunit combinations, as demonstrated by its comparable potency in rat cortical, hippocampal, and human hNT neurons that express varied receptor subtypes [1]. This makes it a superior tool in native tissue or expression systems where the specific AMPA receptor subunit composition is unknown or heterogeneous, eliminating the need to first characterize and then select a subunit-selective probe. This property ensures that the observed physiological outcome is a result of global AMPA receptor inhibition, providing a reliable baseline response for subsequent dissection with subunit-selective modulators.

Application

Selection Property

Validation Focus

Negative control for neuroprotection studies

AMPA receptor block without neuroprotection

Confirm AMPA‑independent neuroprotection mechanism in ischemia models

AMPA vs. Nav1.6 pharmacology dissection

Dual AMPA/Nav1.6 blocker profile

Patch‑clamp comparison with NBQX to isolate Nav1.6‑dependent effects

Anticonvulsant target validation

Seizure suppression without neuroprotection

PTZ model endpoint evaluation; benchmark against neuroprotective candidates

Pan‑AMPA receptor blockade probe

Equipotent across AMPA subunit assemblies

Global AMPA inhibition profiling in native tissue or heterogeneous expression systems

• [1] Lazzaro, J.T., Paternain, A.V., Lerma, J., Chenard, B.L., Ewing, F.E., Huang, J., Welch, W.M., Ganong, A.H. and Menniti, F.S. (2002) 'Functional characterization of CP-465,022, a selective, noncompetitive AMPA receptor antagonist', Neuropharmacology, 42(2), pp. 143-153. View Source
• [2] Welch, N.C., Lin, W., Juranka, P.F., Morris, C.E. and Stys, P.K. (2008) 'Traditional AMPA receptor antagonists partially block Nav1.6-mediated persistent current', Neuropharmacology, 55(7), pp. 1165-1171. View Source
• [3] Menniti, F.S., Buchan, A.M., Chenard, B.L., Critchett, D.J., Ganong, A.H., Guanowsky, V., Seymour, P.A. and Welch, W.M. (2003) 'CP-465,022, a selective noncompetitive AMPA receptor antagonist, blocks AMPA receptors but is not neuroprotective in vivo', Stroke, 34(1), pp. 171-176. View Source